Cas no 941994-83-8 (4-1-(4-methoxybenzenesulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-1-(4-methoxybenzenesulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 941994-83-8
• MF: C₂₁H₂₃N₃O₅S
• MW: 429.48942399025
• CID: 6150808
• PubChem ID: 16829314
• Update Time: 2025-05-30

4-1-(4-methoxybenzenesulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-1-(4-methoxybenzenesulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one
• 4-[1-(4-methoxyphenyl)sulfonylpiperidine-4-carbonyl]-1,3-dihydroquinoxalin-2-one
• 941994-83-8
• F2487-0340
• 4-(1-((4-methoxyphenyl)sulfonyl)piperidine-4-carbonyl)-3,4-dihydroquinoxalin-2(1H)-one
• AKOS024651432
• 4-[1-(4-methoxybenzenesulfonyl)piperidine-4-carbonyl]-1,2,3,4-tetrahydroquinoxalin-2-one

• Inchi： 1S/C21H23N3O5S/c1-29-16-6-8-17(9-7-16)30(27,28)23-12-10-15(11-13-23)21(26)24-14-20(25)22-18-4-2-3-5-19(18)24/h2-9,15H,10-14H2,1H3,(H,22,25)
• InChI Key： BITAVLXOCMNDFU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCC(C(N2C3C=CC=CC=3NC(C2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 429.13584202g/mol
• Monoisotopic Mass: 429.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Additional information on 4-1-(4-methoxybenzenesulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one

Comprehensive Overview of 4-1-(4-methoxybenzenesulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 941994-83-8)

The compound 4-1-(4-methoxybenzenesulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 941994-83-8) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a piperidine ring, a tetrahydroquinoxalinone core, and a 4-methoxybenzenesulfonyl moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments with higher specificity and fewer side effects. The structural complexity of 4-1-(4-methoxybenzenesulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one positions it as a valuable scaffold for designing such therapeutics. Its sulfonyl group enhances binding affinity to protein targets, while the tetrahydroquinoxalinone fragment contributes to its metabolic stability—a critical factor in drug development. These attributes have led to its inclusion in high-throughput screening libraries, where it is tested against a range of disease-associated targets.

From a synthetic chemistry perspective, the preparation of CAS No. 941994-83-8 involves multi-step organic reactions, including sulfonylation, carbonyl insertion, and cyclization. The 4-methoxybenzenesulfonyl group is typically introduced via a nucleophilic substitution reaction, followed by coupling with the piperidine-4-carbonyl intermediate. Such synthetic routes are often optimized for yield and purity, as impurities can significantly impact biological activity. This compound’s synthesis is a topic of interest in medicinal chemistry forums, where researchers discuss strategies to improve scalability and cost-efficiency.

The pharmacological profile of 4-1-(4-methoxybenzenesulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one is still under investigation, but preliminary studies suggest it may interact with central nervous system (CNS) receptors. This has sparked curiosity about its potential in treating neurodegenerative disorders or mood-related conditions, areas where unmet medical needs remain high. Additionally, its lipophilicity and blood-brain barrier permeability are being evaluated, as these properties are crucial for CNS-active drugs. These aspects are frequently searched in pharmacokinetic databases and drug design platforms.

Beyond therapeutics, CAS No. 941994-83-8 is also studied for its material science applications. Its conjugated system and rigid architecture make it a candidate for organic semiconductors or fluorescent probes. Researchers are examining its photophysical properties, such as absorption maxima and emission spectra, to assess its utility in optoelectronic devices. This dual applicability—spanning biomedicine and advanced materials—highlights its versatility and aligns with the growing interdisciplinary focus in scientific research.

In conclusion, 4-1-(4-methoxybenzenesulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one represents a compelling case of how complex molecular design can address diverse challenges in science and technology. Its ongoing exploration reflects broader trends in structure-activity relationship (SAR) studies and multi-target drug discovery, making it a subject of enduring relevance. As research progresses, this compound may well emerge as a cornerstone in next-generation bioactive molecules and functional materials.